Cas no 1154426-16-0 (Ethyl 2-fluoro-6-nitrobenzoate)

• Product name: Ethyl 2-fluoro-6-nitrobenzoate
• CAS No: 1154426-16-0
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• MDL: MFCD10566814
• CID: 1056738

Ethyl 2-fluoro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Fluoro-6-nitrobenzoate
• Ethyl2-Fluoro-6-nitrobenzoate
• 6696AJ
• TRA0060587
• SY015284
• Benzoic acid, 2-fluoro-6-nitro-, ethyl ester
• Ethyl 2-fluoro-6-nitrobenzoate

• MDL： MFCD10566814
• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)8-6(10)4-3-5-7(8)11(13)14/h3-5H,2H2,1H3
• InChI Key： AQTBBISJVNTXEV-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1C(=O)OC([H])([H])C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 72.12000
• LogP: 2.43380

Ethyl 2-fluoro-6-nitrobenzoate Security Information

Ethyl 2-fluoro-6-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on Ethyl 2-fluoro-6-nitrobenzoate

Ethyl 2-Fluoro-6-Nitrobenzoate: A Comprehensive Overview

Ethyl 2-fluoro-6-nitrobenzoate, with the CAS number 1154426-16-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a fluoro substituent at the 2-position, and a nitro group at the 6-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 2-fluoro-6-nitrobenzoate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to optimize the production of this compound for industrial and research purposes.

One of the most notable applications of Ethyl 2-fluoro-6-nitrobenzoate is in the field of pharmacology. The compound has been studied as a potential precursor for bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes associated with inflammatory diseases. These findings underscore its potential role in drug discovery and development.

In addition to its pharmacological applications, Ethyl 2-fluoro-6-nitrobenzoate has also found utility in materials science. The compound's ability to form stable ester linkages makes it a candidate for use in polymer synthesis. Researchers have investigated its incorporation into polymeric materials to enhance mechanical and thermal properties. These studies are ongoing, with promising results suggesting its potential as a building block for advanced materials.

The chemical stability of Ethyl 2-fluoro-6-nitrobenzoate is another area of active research. Recent investigations have focused on understanding its degradation pathways under various environmental conditions. These studies are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Ethyl 2-fluoro-6-nitrobenzoate (CAS No: 1154426-16-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule in both academic research and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in the development of novel chemicals and materials.